Cas no 1707367-74-5 (7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride)

• Product Name: 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride
• CAS No: 1707367-74-5
• MF: C₁₄H₁₈ClFN₂O
• MW: 284.756926059723
• CID: 5060329
• Update Time: 2025-06-14

7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride
• 7-fluoro-2-(piperidin-4-ylmethyl)-3H-isoindol-1-one;hydrochloride

• Inchi： 1S/C14H17FN2O.ClH/c15-12-3-1-2-11-9-17(14(18)13(11)12)8-10-4-6-16-7-5-10;/h1-3,10,16H,4-9H2;1H
• InChI Key： KBLJOCJTPXIUGV-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1C(N(C2)CC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 32.299

Additional information on 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride

Research Brief on 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride (CAS: 1707367-74-5)

7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride (CAS: 1707367-74-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The presence of a fluoro substituent and a piperidin-4-ylmethyl moiety contributes to its distinct pharmacological properties, making it a subject of intense investigation for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride. Preliminary findings suggest that this compound exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in a range of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its binding interactions and conformational dynamics, providing valuable insights into its mode of action.

In vitro and in vivo studies have further demonstrated the compound's efficacy in preclinical models of neurodegenerative diseases and mood disorders. For instance, a recent publication in the Journal of Medicinal Chemistry reported that 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride exhibited neuroprotective effects in a rodent model of Parkinson's disease, potentially through the modulation of oxidative stress pathways. These findings highlight its therapeutic potential and warrant further investigation into its pharmacokinetic and safety profiles.

The synthesis and optimization of 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride have also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Additionally, structure-activity relationship (SAR) studies have identified key structural modifications that enhance its pharmacological properties, paving the way for the development of next-generation analogs with improved efficacy and selectivity.

Despite these advancements, challenges remain in the clinical translation of 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and bring it closer to therapeutic application.

In conclusion, 7-Fluoro-2-(piperidin-4-ylmethyl)isoindolin-1-one hydrochloride represents a promising candidate for the treatment of CNS-related disorders. Its unique chemical structure and demonstrated biological activity make it a valuable tool for both basic research and drug development. Continued research efforts are expected to further unravel its therapeutic potential and contribute to the advancement of chemical biology and pharmaceutical sciences.